Cas no 1539514-86-7 (3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid)

• Product Name: 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid
• CAS No: 1539514-86-7
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5692904
• PubChem ID: 83402640
• Update Time: 2025-10-24

3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluoro-3-methylphenyl)propanoicacid
• 3-(4-chloro-2-fluoro-3-methylphenyl)propanoic acid
• EN300-1138157
• 1539514-86-7
• Benzenepropanoic acid, 4-chloro-2-fluoro-3-methyl-
• 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid

• Inchi： 1S/C10H10ClFO2/c1-6-8(11)4-2-7(10(6)12)3-5-9(13)14/h2,4H,3,5H2,1H3,(H,13,14)
• InChI Key： YWASETYUQOQENG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C)F)CCC(=O)O

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 315.1±37.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid

3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid

3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid, also known by its CAS number 1539514-86-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a propanoic acid moiety with a substituted phenyl ring. The phenyl group is further substituted with chlorine, fluorine, and methyl groups at specific positions, giving rise to its distinct chemical properties.

The synthesis of 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including Friedel-Crafts acylation and subsequent functional group transformations, to achieve the desired product. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly valuable for pharmacological studies.

One of the most notable applications of 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid is in the development of novel drug candidates. Its structure serves as a scaffold for designing molecules with potential anti-inflammatory, antiviral, and anticancer activities. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted its role as a lead compound in the development of inhibitors for certain kinases involved in cancer progression.

In the realm of agrochemicals, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and pathogens makes it a valuable asset in agricultural research. Recent field trials have demonstrated its efficacy in controlling key crop pests without adverse environmental impacts.

The physical properties of 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid are equally intriguing. It exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various chemical processes, including crystallization and chromatographic separations.

From a structural perspective, the compound's phenyl ring substitution pattern plays a crucial role in determining its reactivity and selectivity in chemical reactions. The presence of electron-withdrawing groups like chlorine and fluorine enhances the acidity of the propanoic acid moiety, making it more reactive towards nucleophilic attack. This property is exploited in the design of peptide coupling agents and other bioconjugates.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid. Quantum mechanical calculations have revealed that the compound's aromatic ring exhibits significant electron delocalization, which contributes to its stability and reactivity. These findings have been instrumental in guiding the optimization of synthetic routes and improving yields.

In conclusion, 3-(4-Chloro-2-fluoro-3-methylphenyl)propanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with cutting-edge research findings, positions it as a key player in diverse scientific disciplines. As ongoing studies continue to uncover new applications and properties, this compound is poised to make even greater contributions to scientific advancement.